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methoctramine tetrahydrochloride hemihydrate methoctramine tetrahydrochloride hemihydrate Methoctramine tetrahydrochloride is a hydrochloride obtained by combining methoctramine with four molar equivalents of hydrochloric acid. It has a role as a muscarinic antagonist. It contains a methoctramine(4+).
Brand Name: Vulcanchem
CAS No.: 104807-46-7
VCID: VC0027182
InChI: InChI=1S/C36H62N4O2.4ClH/c1-41-35-23-13-11-21-33(35)31-39-29-19-9-7-17-27-37-25-15-5-3-4-6-16-26-38-28-18-8-10-20-30-40-32-34-22-12-14-24-36(34)42-2;;;;/h11-14,21-24,37-40H,3-10,15-20,25-32H2,1-2H3;4*1H
SMILES: COC1=CC=CC=C1CNCCCCCCNCCCCCCCCNCCCCCCNCC2=CC=CC=C2OC.Cl.Cl.Cl.Cl
Molecular Formula: C36H66Cl4N4O2
Molecular Weight: 728.7 g/mol

methoctramine tetrahydrochloride hemihydrate

CAS No.: 104807-46-7

Main Products

VCID: VC0027182

Molecular Formula: C36H66Cl4N4O2

Molecular Weight: 728.7 g/mol

methoctramine tetrahydrochloride hemihydrate - 104807-46-7

CAS No. 104807-46-7
Product Name methoctramine tetrahydrochloride hemihydrate
Molecular Formula C36H66Cl4N4O2
Molecular Weight 728.7 g/mol
IUPAC Name N,N'-bis[6-[(2-methoxyphenyl)methylamino]hexyl]octane-1,8-diamine;tetrahydrochloride
Standard InChI InChI=1S/C36H62N4O2.4ClH/c1-41-35-23-13-11-21-33(35)31-39-29-19-9-7-17-27-37-25-15-5-3-4-6-16-26-38-28-18-8-10-20-30-40-32-34-22-12-14-24-36(34)42-2;;;;/h11-14,21-24,37-40H,3-10,15-20,25-32H2,1-2H3;4*1H
Standard InChIKey CDKGGOUDHGSFAF-UHFFFAOYSA-N
SMILES COC1=CC=CC=C1CNCCCCCCNCCCCCCCCNCCCCCCNCC2=CC=CC=C2OC.Cl.Cl.Cl.Cl
Canonical SMILES COC1=CC=CC=C1CNCCCCCCNCCCCCCCCNCCCCCCNCC2=CC=CC=C2OC.Cl.Cl.Cl.Cl
Description Methoctramine tetrahydrochloride is a hydrochloride obtained by combining methoctramine with four molar equivalents of hydrochloric acid. It has a role as a muscarinic antagonist. It contains a methoctramine(4+).
Synonyms methoctramine
methoctramine free base
methoctramine hydrochloride
N,N'-bis(6-((2-methoxybenzyl)amino)hexyl)-1,8-octanediamine
N,N'-bis(6-((2-methoxybenzyl)amino)hexyl)-1,8-octanediamine tetrahydrochloride
PubChem Compound 107759
Last Modified Nov 11 2021
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